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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known plant sources of

Mauritianin (kaempferol-3-O-α-L-rhamnopyranosyl-(1→2)-[α-L-rhamnopyranosyl-(1→6)]-β-D-

galactopyranoside), a rare flavonol triglycoside with demonstrated pharmacological potential.

This document summarizes quantitative data, details relevant experimental protocols, and

illustrates the biosynthetic pathway of this complex natural product.

Introduction to Mauritianin
Mauritianin is a flavonoid first isolated from Lysimachia mauritiana.[1] It belongs to the class of

kaempferol glycosides and has been the subject of research for its potential therapeutic

properties, including gastroprotective and immunomodulatory effects.[1] The relatively low

abundance of Mauritianin in the plant kingdom necessitates the identification of reliable and

high-yielding plant sources for further research and potential drug development.

Known Plant Sources of Mauritianin
Mauritianin has been identified in a variety of plant species across different families. While its

presence has been confirmed in several plants, quantitative data remains limited for many of

them. The following tables summarize the known plant sources and the available quantitative

data for Mauritianin content.

Table 1: Documented Plant Sources of Mauritianin
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Plant Species Family Plant Part Reference(s)

Lysimachia mauritiana Primulaceae - [1]

Astragalus species

(various)
Fabaceae Overground parts [1]

Swartzia apetala var.

glabra
Fabaceae - [1]

Maytenus ilicifolia Celastraceae Leaves [1]

Catharanthus roseus Apocynaceae Leaves [1]

Acalypha indica Euphorbiaceae Leaves [1]

Glycine max

(Soybean)
Fabaceae - [2]

Alangium kurzii Cornaceae - [2]

Chenopodium quinoa

(Quinoa)
Amaranthaceae - [2]

Table 2: Quantitative Data of Mauritianin in Astragalus Species

Astragalus Species
Mauritianin Content
(ng/mg dry weight)

Reference

A. onobrychis var.

chlorocarpus
1642 [1]

A. cicer 1472 [1]

A. onobrychis 1009 [1]

A. glycyphylloides 25 [1]

A. ponticus 15 [1]

A. corniculatus 6 [1]

A. glycyphyllos 4 [1]
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Note: Mauritianin was not detected in Astragalus depressus.[1]

Experimental Protocols
Extraction and Isolation of Mauritianin (General
Protocol)
While a specific, detailed protocol for the isolation of Mauritianin from its primary source,

Lysimachia mauritiana, is not readily available in recent literature, a general methodology can

be adapted from protocols for similar flavonoid glycosides. The following is a representative

workflow:
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1. Plant Material Preparation
(Dried and powdered aerial parts)

2. Extraction
(Maceration or Soxhlet extraction with methanol or ethanol)

3. Filtration and Concentration
(Filtration followed by rotary evaporation)

4. Liquid-Liquid Partitioning
(e.g., with n-hexane, chloroform, ethyl acetate, and n-butanol)

5. Column Chromatography
(Silica gel or Sephadex LH-20)

6. Fraction Collection and Analysis
(TLC or HPLC monitoring)

7. Preparative HPLC
(C18 column with a methanol/water or acetonitrile/water gradient)

8. Structural Elucidation
(NMR, MS)

Click to download full resolution via product page

A representative workflow for the extraction and isolation of Mauritianin.
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Quantitative Analysis of Mauritianin in Astragalus
Species by UHPLC-HRESIMS
A validated method for the quantification of Mauritianin in Astragalus species has been

reported, utilizing Ultra-High-Performance Liquid Chromatography coupled with High-

Resolution Electrospray Ionization Mass Spectrometry (UHPLC-HRESIMS).[1]

Instrumentation and Conditions:

UHPLC System: A system equipped with a suitable C18 column.

Mobile Phase: A gradient of methanol and water (containing an appropriate acidifier like

formic acid).

Mass Spectrometer: A high-resolution mass spectrometer capable of MS/MS fragmentation.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Detection: Monitoring for the deprotonated molecule [M-H]⁻ at m/z 739.2104.

Quantification: Based on the peak area of the extracted ion chromatogram, with calibration

curves generated from a Mauritianin standard.

Biosynthesis of Mauritianin
The biosynthesis of Mauritianin follows the general flavonoid biosynthetic pathway, starting

with the production of the kaempferol aglycone. This is followed by a series of glycosylation

steps catalyzed by specific glycosyltransferases.
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Phenylalanine

p-Coumaroyl-CoA

PAL, C4H, 4CL

Naringenin Chalcone

CHS

Naringenin

CHI

Dihydrokaempferol

F3H

Kaempferol

FLS

Kaempferol-3-O-β-D-galactopyranoside

UDP-galactose
UDP-galactosyltransferase

Kaempferol-3-O-(2-O-α-L-rhamnopyranosyl)-β-D-galactopyranoside

UDP-rhamnose
Flavonoid-3-O-galactoside
2''-O-rhamnosyltransferase

Mauritianin
(Kaempferol-3-O-α-L-rhamnopyranosyl-(1→2)-[α-L-rhamnopyranosyl-(1→6)]-β-D-galactopyranoside)

UDP-rhamnose
Flavonoid-3-O-galactoside
6''-O-rhamnosyltransferase
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Proposed biosynthetic pathway of Mauritianin.
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The final steps in the biosynthesis of Mauritianin involve the sequential addition of sugar

moieties to the kaempferol backbone. A UDP-galactosyltransferase first adds a galactose to the

3-hydroxyl group of kaempferol. Subsequently, two different UDP-rhamnosyltransferases are

proposed to add rhamnose units to the 2-hydroxyl and 6-hydroxyl positions of the galactose

moiety.

Conclusion
This technical guide consolidates the current knowledge on the plant sources of Mauritianin.

The genus Astragalus, particularly A. onobrychis var. chlorocarpus and A. cicer, stands out as a

promising source for this rare flavonoid. The provided experimental outlines for extraction,

isolation, and quantification, along with the biosynthetic pathway, offer a foundational resource

for researchers and professionals in the field of natural product chemistry and drug

development. Further research is warranted to explore other potential plant sources and to

optimize extraction and purification protocols to facilitate the broader investigation of

Mauritianin's therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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